Otic Domeboro

Specification

• CAS No.: 99149-56-1
• Molecular Formula: C8H13AlO8
• Molecular Weight: 264.17 g/mol
• IUPAC Name: aluminum;acetic acid;triacetate
• Standard InChI: InChI=1S/4C2H4O2.Al/c4*1-2(3)4;/h4*1H3,(H,3,4);/q;;;;+3/p-3
• Standard InChI Key: PBZOHMHCJBXLTP-UHFFFAOYSA-K
• SMILES: CC(=O)O.CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Al+3]
• Canonical SMILES: CC(=O)O.CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Al+3]

Introduction

Chemical Composition and Properties

Otic Domeboro is a formulation containing aluminum acetate and acetic acid, classified as a modified Burow's solution. The preparation functions as an acidifying agent with astringent and antimicrobial properties.

Chemical Structure and Identification

Parameter	Value
Chemical Name	Aluminum acetate with acetic acid
CAS Number	99149-56-1
Molecular Formula	C₈H₁₃AlO₈
Molecular Weight	264.17 g/mol
IUPAC Name	aluminum;acetic acid;triacetate
pH	4.7

The compound consists of aluminum triacetate in solution with acetic acid, creating a formulation that maintains an acidic pH environment conducive to its antimicrobial activity. This specific pH plays a crucial role in the compound's ability to inhibit microbial growth in the ear canal.

Mechanism of Action

Otic Domeboro operates through multiple therapeutic mechanisms to address external ear infections. Understanding these mechanisms provides insight into the compound's clinical effectiveness and applications.

Antimicrobial Activity

The primary therapeutic action of Otic Domeboro stems from its ability to create an acidic environment that inhibits bacterial and fungal growth. The acetic acid component functions as a direct antimicrobial agent, particularly effective against Pseudomonas aeruginosa, a common pathogen in external otitis. This antimicrobial effect is achieved by disrupting the cellular metabolism of microorganisms and denaturizing proteins essential for their survival.

Astringent Properties

The aluminum acetate component provides astringent properties that contribute to the therapeutic efficacy of Otic Domeboro. This astringent action causes shrinkage or constriction of body tissues through the osmotic flow of water away from the application area. This effect helps reduce inflammation and edema in the ear canal, addressing key symptoms of external otitis.

Drying Effect

Otic Domeboro promotes drying of the ear canal, which is particularly beneficial since moisture in the ear canal creates favorable conditions for microbial growth. By reducing humidity in the ear canal, the solution creates an environment less conducive to pathogen proliferation. This drying effect complements the direct antimicrobial action of the compound.

In Vitro Efficacy Studies

Rigorous laboratory research has established the antimicrobial efficacy of Otic Domeboro against common pathogens associated with external otitis.

A comprehensive in vitro study conducted by Dibb evaluated Otic Domeboro's efficacy against Pseudomonas aeruginosa, a prevalent pathogen in external ear infections. The research utilized four strains of P. aeruginosa, including one reference strain and three clinical isolates from external otitis cases, with two isolates specifically from saturation divers using Otic Domeboro prophylactically.

Bacteriostatic and Bactericidal Activity

Parameter	Results
Maximum Inhibitory Dilution in Broth	1:8 for all strains
Maximum Inhibitory Dilution in Serum	1:8 for all strains
Maximum Bactericidal Dilution in Broth	1:4 for reference strain, 1:2 for clinical isolates
Maximum Bactericidal Dilution in Serum	1:2 for all strains

These findings demonstrated that Otic Domeboro remained bactericidal even when diluted 1:2 in serum or broth, with no significant differences between bacterial strains. Importantly, the study found no measurable inoculum effect, suggesting that Otic Domeboro would likely remain effective even in the presence of high bacterial concentrations.

Microbial Killing Kinetics

The time-dependent antimicrobial activity of Otic Domeboro was assessed through survival kinetic analysis. Results revealed approximately 60% killing of P. aeruginosa at 5 minutes and 99.9% killing at approximately 2 hours. This time-dependent efficacy profile has important implications for clinical applications and dosing recommendations.

Clinical Applications

Otic Domeboro has established several clinical applications, particularly in the management of external ear infections.

External Otitis Treatment

The primary clinical application of Otic Domeboro is in the treatment of otitis externa (external ear infection). The solution's combination of antimicrobial, astringent, and drying properties addresses the pathophysiology of external otitis by eliminating pathogens, reducing inflammation, and creating an environment unfavorable for microbial growth.

Prophylactic Use in High-Risk Populations

Otic Domeboro has been widely employed as a prophylactic agent in populations at increased risk for external otitis, particularly saturation divers. The controlled environment of diving chambers and exposure to moisture creates ideal conditions for developing external otitis, making preventive measures essential. The solution has demonstrated effectiveness in preventing external otitis in controlled naval studies, supporting its prophylactic application.

Administration and Dosage

Proper administration techniques are essential for optimizing therapeutic outcomes with Otic Domeboro.

Standard Application Method

The recommended administration procedure involves the following steps:

• Wash hands thoroughly before application

• Warm the container in hand for a few minutes to avoid dizziness

• Position the patient with the affected ear upward

• For adults: Hold the earlobe up and back

• For children: Hold the earlobe down and back

• Install the prescribed number of drops

• Maintain the head tilted for approximately 5 minutes

• Insert a soft cotton plug if directed

Dosing Recommendations

For treatment of established infections, Otic Domeboro is typically administered every 2-3 hours in the affected ear(s). For prophylactic use, especially among divers, the solution is commonly applied twice daily and after water exposure. Research findings suggest that increased contact time and more frequent application may enhance efficacy in high-risk settings.

Side Effects and Precautions

While generally well-tolerated, Otic Domeboro presents specific contraindications and potential adverse effects that require consideration in clinical decision-making.

Common Adverse Effects

The most frequently reported adverse effects include:

• Mild stinging or burning sensation upon initial application

• Local irritation

• Temporary discomfort

These effects are generally transient and rarely necessitate discontinuation of therapy.

Comparison with Other Otic Treatments

The therapeutic landscape for external otitis includes several treatment options, each with distinct advantages and limitations.

Comparative Efficacy

Treatment	Antimicrobial Spectrum	Ototoxicity Risk	Hypersensitivity Risk	Dosing Frequency
Otic Domeboro	Bacteria and fungi	Low	Low	Every 2-3 hours
Fluoroquinolones (Ciprodex, Floxin Otic)	Primarily bacterial	Low	Rare	1-2 times daily
Neomycin-Polymyxin B combinations	Primarily bacterial	Moderate to High	Increasing incidence	3-4 times daily

Fluoroquinolones have demonstrated superior safety profiles with equivalent efficacy compared to neomycin combinations in clinical trials. While Otic Domeboro requires more frequent administration, it offers advantages in terms of cost, broad antimicrobial coverage, and low risk of developing resistance.

Therapeutic Selection Considerations

The selection of optimal therapy for external otitis should consider:

• Presence or absence of tympanic membrane perforation

• Severity of infection

• Patient compliance capabilities

• Cost considerations

• Local antimicrobial resistance patterns

For severe or refractory cases, combination therapy or alternative treatments may be warranted.

Current Availability and Status

The commercial availability of Otic Domeboro has evolved over time, impacting clinical practice and patient access.

Market Status

As of 2025, Domeboro Otic is no longer available in its original formulation. Related products include Borofair, which is now available only by prescription in the United States. The Star-Otic brand name has been repurposed for a different compound.

Alternative Formulations

Burow's solution ear drops remain available in the United States as a prescription item (NDC 24208-615-77), manufactured by Bausch & Lomb's Vaeleant Pharmaceuticals division. This formulation maintains the core therapeutic properties of the original Otic Domeboro preparation.